(2-Methoxy-1,4-dihydropyridin-4-ylidene)(nitroso)methanamine

• IUPAC Name: N'-hydroxy-2-methoxypyridine-4-carboximidamide
• InChI: InChI=1S/C7H9N3O2/c1-12-6-4-5(2-3-9-6)7(8)10-11/h2-4,11H,1H3,(H2,8,10)
• InChI Key: MODXCOGORIZFEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)C(=NO)N
• Isomeric SMILES: COC1=NC=CC(=C1)/C(=N/O)/N
• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol

Description

(2-Methoxy-1,4-dihydropyridin-4-ylidene)(nitroso)methanamine, also known as MDPNM, is a chemical compound that has been extensively studied for its potential applications in scientific research. MDPNM is a versatile molecule that can be synthesized using various methods, and its unique properties make it a valuable tool for investigating biochemical and physiological processes.

Scientific Research Applications

Chemistry and Properties

• N-Nitroso compounds, including (2-Methoxy-1,4-dihydropyridin-4-ylidene)(nitroso)methanamine, are categorized as carcinogens. The study of these compounds has been crucial in understanding the toxicological aspects related to industrial use, particularly for N-nitrosodimethylamine, a related compound (Lawley, 1983).

Synthetic Applications

• Novel synthesis methods have been developed for derivatives of methanamine compounds, including those using ortho-methoxy and ortho-nitro substituted phenylacetic acids as starting materials. This research highlights the diverse synthetic routes for producing compounds like (2-Methoxy-1,4-dihydropyridin-4-ylidene)(nitroso)methanamine (Schlosser et al., 2015).

Pharmacological Interest

• Studies on related 1,4-dihydropyridine compounds demonstrate their role as calcium channel antagonists, suggesting potential pharmacological applications for similar compounds like (2-Methoxy-1,4-dihydropyridin-4-ylidene)(nitroso)methanamine. These studies delve into the stereoselectivity and potency of such compounds (Tamazawa et al., 1986).

Analytical Chemistry

• The electrochemical behavior of dihydropyridine derivatives has been analyzed in aqueous solutions. This research is relevant for understanding the redox properties of compounds like (2-Methoxy-1,4-dihydropyridin-4-ylidene)(nitroso)methanamine, providing insights into their chemical behavior in various conditions (Jammal et al., 1992).

Material Science

• Dihydropyridine derivatives have been studied for their structural and electronic properties using methods like X-ray diffraction and density functional theory. These studies are critical for understanding the molecular structure and potential applications of (2-Methoxy-1,4-dihydropyridin-4-ylidene)(nitroso)methanamine in material science (Wang et al., 1989).

Mechanism of Action

Target of Action

Compounds with a similar 1,4-dihydropyridine (1,4-dhp) structure have been noted for their broad-spectrum biological importance .

Mode of Action

1,4-dhp compounds are known for their diverse therapeutic applications, including calcium channel blocking, anti-oxidative, anticancer, anti-inflammatory, anti-microbial, anti-hypertensive, anti-diabetic, anticoagulants, anti-cholinesterase, and neuro-protective activities .

Biochemical Pathways

1,4-dhp compounds are known to interact with various biochemical pathways due to their diverse therapeutic applications .

Result of Action

Compounds with a similar 1,4-dhp structure have been noted for their diverse therapeutic applications .